Methyl 2,6-dichloro-3-nitrobenzoate
Overview
Description
“Methyl 2,6-dichloro-3-nitrobenzoate” is a chemical compound with the molecular formula C8H5Cl2NO4 . It has a molecular weight of 250.04 .
Synthesis Analysis
The synthesis of “Methyl 2,6-dichloro-3-nitrobenzoate” involves multiple steps . The process includes a Friedel Crafts acylation, a conversion from the acyl group to an alkane, and a nitration . The synthesis process is hindered if the benzene ring is strongly deactivated .
Molecular Structure Analysis
The InChI code for “Methyl 2,6-dichloro-3-nitrobenzoate” is 1S/C8H5Cl2NO4/c1-15-8(12)6-4(9)2-3-5(7(6)10)11(13)14/h2-3H,1H3 . The InChI key is HRRKWVIUFQWYMG-UHFFFAOYSA-N .
Chemical Reactions Analysis
“Methyl 2,6-dichloro-3-nitrobenzoate” can be used in the preparation of substituted nitrostyrene benzoic acids, via reaction with aromatic aldehydes in the presence of DBU in DMSO .
Physical And Chemical Properties Analysis
“Methyl 2,6-dichloro-3-nitrobenzoate” has a predicted boiling point of 348.6±37.0 °C and a predicted density of 1.533±0.06 g/cm3 . It is a powder at room temperature .
Scientific Research Applications
Organic Nonlinear Optical Materials
“Methyl 2,6-dichloro-3-nitrobenzoate” may have potential applications in the field of organic nonlinear optical materials . These materials are crucial for the development of optoelectronic devices. The compound’s molecular geometry, HOMO–LUMO energy gap, and molecular electrostatic potential surface could contribute to its optical nonlinearity .
Synthesis of Other Compounds
“Methyl 2,6-dichloro-3-nitrobenzoate” could be used as a precursor or intermediate in the synthesis of other chemical compounds . Its specific properties might make it useful in the creation of various organic compounds.
Spectroscopic Characterization
The compound could be used in spectroscopic characterization studies . Its unique structure and properties might make it a suitable candidate for such research, contributing to our understanding of similar compounds.
Crystal Engineering
“Methyl 2,6-dichloro-3-nitrobenzoate” might have applications in crystal engineering . The compound could potentially be used to grow crystals with specific properties, which could be useful in various scientific and industrial applications.
Thermal Analysis
The compound could be used in thermal analysis studies . Understanding how “Methyl 2,6-dichloro-3-nitrobenzoate” behaves under different thermal conditions could provide valuable insights into its stability and potential uses.
Hyperpolarizability Analysis
“Methyl 2,6-dichloro-3-nitrobenzoate” could be used in studies of second order hyperpolarizability . This property is important in the field of nonlinear optics, and studying it could lead to the development of new materials and devices.
Safety and Hazards
Mechanism of Action
Mode of Action
Nitrobenzoates are often used in organic synthesis reactions such as suzuki–miyaura cross-coupling . In such reactions, the compound can act as an electrophile, reacting with nucleophilic organoboron reagents in the presence of a palladium catalyst .
Biochemical Pathways
As a reagent in organic synthesis, it’s likely involved in the formation of carbon-carbon bonds, which are fundamental in the construction of complex organic molecules .
Result of Action
The result of Methyl 2,6-dichloro-3-nitrobenzoate’s action would be the formation of new organic compounds through reactions such as the Suzuki–Miyaura cross-coupling . The exact molecular and cellular effects would depend on the specific reaction and the compounds involved.
Action Environment
The action of Methyl 2,6-dichloro-3-nitrobenzoate can be influenced by various environmental factors. For instance, the efficiency of reactions like the Suzuki–Miyaura cross-coupling can be affected by factors such as temperature, solvent, and the presence of a catalyst . Additionally, safety data sheets suggest that the compound should be stored in a cool, dry place, indicating that heat and moisture could potentially affect its stability .
properties
IUPAC Name |
methyl 2,6-dichloro-3-nitrobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2NO4/c1-15-8(12)6-4(9)2-3-5(7(6)10)11(13)14/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRRKWVIUFQWYMG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1Cl)[N+](=O)[O-])Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,6-dichloro-3-nitrobenzoate | |
CAS RN |
55775-99-0 |
Source
|
| Record name | methyl 2,6-dichloro-3-nitrobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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